Cas no 94313-80-1 (9,10-Anthracenedione,2-[(2-ethoxyethyl)amino]-1,4-dihydroxy-)
![9,10-Anthracenedione,2-[(2-ethoxyethyl)amino]-1,4-dihydroxy- structure](https://www.kuujia.com/scimg/cas/94313-80-1x500.png)
94313-80-1 structure
Product name:9,10-Anthracenedione,2-[(2-ethoxyethyl)amino]-1,4-dihydroxy-
9,10-Anthracenedione,2-[(2-ethoxyethyl)amino]-1,4-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,2-[(2-ethoxyethyl)amino]-1,4-dihydroxy-
- 2-(2-ethoxyethylamino)-1,4-dihydroxyanthracene-9,10-dione
- 2-[(2-ethoxyethyl)amino]-1,4-dihydroxyanthraquinone
- DTXSID90915679
- EINECS 304-979-8
- 2-((2-Ethoxyethyl)amino)-1,4-dihydroxyanthraquinone
- 2-[(2-ETHOXYETHYL)AMINO]-1,4-DIHYDROXYANTHRACENE-9,10-DIONE
- NS00065857
- 94313-80-1
- SCHEMBL10603002
-
- Inchi: InChI=1S/C18H17NO5/c1-2-24-8-7-19-12-9-13(20)14-15(18(12)23)17(22)11-6-4-3-5-10(11)16(14)21/h3-6,9,19-20,23H,2,7-8H2,1H3
- InChI Key: OODGLDFRSOEBDW-UHFFFAOYSA-N
- SMILES: CCOCCNC1=CC(=C2C(=C1O)C(=O)C3=CC=CC=C3C2=O)O
Computed Properties
- Exact Mass: 327.11067264g/mol
- Monoisotopic Mass: 327.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.9Ų
9,10-Anthracenedione,2-[(2-ethoxyethyl)amino]-1,4-dihydroxy- Related Literature
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
-
Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
-
5. Stapling of unprotected helical peptides via photo-induced intramolecular thiol–yne hydrothiolation†Yuan Tian,Jingxu Li,Hui Zhao,Xiangze Zeng,Dongyuan Wang,Qisong Liu,Xiaogang Niu,Xuhui Huang,Naihan Xu,Zigang Li Chem. Sci., 2016,7, 3325-3330
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